Cas no 1262006-39-2 (5-(4-Chloro-3-methylphenyl)-6-hydroxynicotinic acid)

• Product Name: 5-(4-Chloro-3-methylphenyl)-6-hydroxynicotinic acid
• CAS No: 1262006-39-2
• MF: C₁₃H₁₀ClNO₃
• MW: 263.676402568817
• CID: 2768932
• Update Time: 2025-05-21

5-(4-Chloro-3-methylphenyl)-6-hydroxynicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-Chloro-3-methylphenyl)-6-hydroxynicotinic acid

• Inchi： 1S/C13H10ClNO3/c1-7-4-8(2-3-11(7)14)10-5-9(13(17)18)6-15-12(10)16/h2-6H,1H3,(H,15,16)(H,17,18)
• InChI Key： BRSMQFRXIYQEJK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)C1C(NC=C(C(=O)O)C=1)=O

Additional information on 5-(4-Chloro-3-methylphenyl)-6-hydroxynicotinic acid

Introduction to 5-(4-Chloro-3-methylphenyl)-6-hydroxynicotinic Acid (CAS No. 1262006-39-2)

5-(4-Chloro-3-methylphenyl)-6-hydroxynicotinic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, identified by its CAS number CAS No. 1262006-39-2, belongs to a class of molecules that exhibit promising biological activities. Its unique structural features, including a hydroxynicotinic acid backbone and a chloro-substituted aromatic ring, make it a valuable candidate for further investigation in drug discovery and therapeutic applications.

The molecular structure of 5-(4-Chloro-3-methylphenyl)-6-hydroxynicotinic acid consists of a nicotinic acid derivative with additional functional groups that enhance its pharmacological potential. The presence of a hydroxyl group at the 6-position and a chloro group at the 4-position of the phenyl ring contributes to its distinct chemical properties. These modifications not only influence its solubility and stability but also play a crucial role in its interaction with biological targets.

In recent years, there has been growing interest in nicotinic acid derivatives due to their diverse biological activities. Nicotinic acid, also known as niacin, is well-known for its role in increasing high-density lipoprotein (HDL) cholesterol levels, making it a key component in the management of hyperlipidemia. Derivatives of nicotinic acid have been explored for their potential in modulating various metabolic pathways and their therapeutic applications in conditions such as diabetes, obesity, and cardiovascular diseases.

5-(4-Chloro-3-methylphenyl)-6-hydroxynicotinic acid has been studied for its potential role in inhibiting enzymes and receptors that are involved in inflammation and pain signaling. The chloro and methyl substituents on the aromatic ring are particularly important as they can influence the compound's binding affinity and selectivity towards specific biological targets. This makes it an attractive candidate for developing novel anti-inflammatory agents.

Recent research has demonstrated that modifications to the nicotinic acid core can significantly alter its pharmacological profile. For instance, studies have shown that certain derivatives can exhibit potent anti-inflammatory effects by inhibiting cyclooxygenase (COX) enzymes or modulating cytokine production. The hydroxyl group at the 6-position of 5-(4-Chloro-3-methylphenyl)-6-hydroxynicotinic acid is particularly noteworthy as it can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity.

The synthesis of 5-(4-Chloro-3-methylphenyl)-6-hydroxynicotinic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The chlorination and methylation steps are critical and must be performed under controlled conditions to avoid unwanted side reactions. Advances in synthetic methodologies have enabled the efficient preparation of this compound, making it more accessible for further biological evaluation.

In vitro studies have provided valuable insights into the biological activity of 5-(4-Chloro-3-methylphenyl)-6-hydroxynicotinic acid. These studies have revealed its potential as an inhibitor of various enzymes involved in inflammatory pathways, such as lipoxygenase and COX-2. Additionally, preliminary data suggest that this compound may have neuroprotective properties, making it a candidate for investigating potential treatments for neurodegenerative diseases.

The pharmacokinetic properties of 5-(4-Chloro-3-methylphenyl)-6-hydroxynicotinic acid are also an area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its therapeutic potential and optimizing dosing regimens. Studies using computational modeling and experimental techniques have begun to unravel the ADME profile of this compound, providing valuable information for drug development.

The future prospects for 5-(4-Chloro-3-methylphenyl)-6-hydroxynicotinic acid are promising, with ongoing research aimed at elucidating its mechanism of action and exploring new therapeutic applications. Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating preclinical findings into clinical trials. This will be crucial for validating the therapeutic potential of this compound and identifying new indications where it could make a significant impact.

In conclusion, 5-(4-Chloro-3-methylphenyl)-6-hydroxynicotinic acid (CAS No. 1262006-39-2) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique chemical properties and demonstrated biological activities make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new insights into its pharmacological effects, this compound is poised to play a role in addressing various health challenges.